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Introduction

Prohydrojasmon (PDJ), a synthetic analog of the plant hormone jasmonic acid, has emerged
as a potent plant growth regulator for enhancing fruit quality in grapevines (Vitis vinifera L.). Its
application is primarily focused on improving fruit color, particularly in red and black grape
varieties, by stimulating the biosynthesis of anthocyanins. PDJ offers a cost-effective
alternative to other jasmonates like methyl jasmonate (MeJA) and can lead to significant
improvements in fruit aesthetics and marketability without negatively impacting key maturity
parameters such as berry weight and soluble solids when applied at optimal concentrations.
This document provides a comprehensive overview of the recommended application protocols,
guantitative effects of varying PDJ concentrations, and the underlying signaling pathways
involved in its mode of action.

Data Presentation: Quantitative Effects of
Prohydrojasmon on Grapevine Fruit Quality
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The following tables summarize the quantitative data from various studies on the application of
Prohydrojasmon to grapevines. These tables provide a clear comparison of the effects of
different PDJ concentrations on key fruit quality parameters.

Table 1: Effects of Prohydrojasmon (PDJ) on Table Grapes (Field Trial in Mexico)

PDJ
Parameter . Control % Change Reference
Concentration

Anthocyanin 50 mg/L (96%
Untreated +8% [1]
Content PDJ)
_ 50 mg/L (96%
Soluble Solids Untreated +10% [1]
PDJ)
. 50 mg/L (96%
Acidity Untreated -12% [1]
PDJ)
_ _ 50 mg/L (96%
Sugar/Acid Ratio Untreated +23% [1]
PDJ)
Single-Grain 50 mg/L (96%
) Untreated +8% [1]
Weight PDJ)
) ) 50 mg/L (96% )
Coloring Period Untreated 5-6 days earlier [1]

PDJ)

Table 2: General Application Recommendations for Prohydrojasmon on Grapes
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o Recommended o
Application . Application
Concentration/ o Notes Reference
Method Timing
Rate
Can be
20d, 30d after ) ]
) combined with
flowering, and
] 0.5 ppm
Foliar Spray 50 ppm 20d before [2]

brassinosteroid
harvest (3
o for enhanced
applications)
effect.

1-2 Liha (5% 1-2 applications
. 2 (5%
Foliar Spray . at the color - [3]
PDJ solution) _ _
turning period.

During the initial Higher

o ] coloring stage concentration is
) Dilution ratio of )
Foliar Spray (10% coloration), recommended [4]
1:200 - 1:1500 o
repeat after 7-14  for the initial

days. application.

Experimental Protocols

This section provides detailed methodologies for the application of Prohydrojasmon to
grapevines in a research or field setting.

Protocol 1: Field Application of PDJ for Enhanced Color
in Table Grapes

Objective: To evaluate the effect of a single PDJ concentration on the color and quality of table
grapes under field conditions.

Materials:
e Prohydrojasmon (PDJ), 96% purity

o Surfactant/wetting agent (optional, but recommended for better leaf coverage)
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o Backpack sprayer or tractor-mounted sprayer

e Personal Protective Equipment (PPE)

o Grapevine plot with a uniform cultivar (e.g., '‘Christmas Rose’)
Procedure:

» Solution Preparation:

o

Calculate the required amount of PDJ to achieve a final concentration of 50 mg/L (50
ppm).

o

For a 100 L spray tank, dissolve 5 g of 96% PDJ in a small amount of water before adding
to the tank.

Fill the tank with water to the final volume of 100 L.

o

[¢]

If using a surfactant, add it to the solution according to the manufacturer's instructions.

e Application Timing:

o Apply the PDJ solution at the onset of veraison (color turning period), when approximately
10-20% of the berries have started to change color.

e Application Method:

o Using a calibrated sprayer, apply the solution as a fine mist to the entire grapevine canopy,
ensuring thorough coverage of the fruit clusters and leaves.

o Conduct the application in the early morning or late evening to avoid rapid evaporation
and potential phytotoxicity.

» Data Collection:
o Harvest fruit samples at commercial maturity.

o Analyze the following parameters:
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= Anthocyanin Content: Extract pigments from the berry skin and measure absorbance
using a spectrophotometer.

» Total Soluble Solids (TSS): Measure using a refractometer.
» Titratable Acidity (TA): Titrate grape juice with a standard base.
» Berry Weight: Record the average weight of a representative sample of berries.

» Color Index: Use a colorimeter to measure the color of the berry skin.

Protocol 2: In Vitro Grape Berry Culture for PDJ
Concentration Screening

Objective: To determine the optimal concentration of PDJ for a specific grapevine cultivar in a
controlled laboratory setting.

Materials:

Grape berries at the onset of veraison

Sterile culture medium (e.g., Murashige and Skoog medium with modifications)

Prohydrojasmon (PDJ) stock solution

Sterile petri dishes or culture vessels

Growth chamber with controlled light and temperature

Analytical equipment for measuring berry weight, TSS, and anthocyanins.
Procedure:
o Berry Sterilization:

o Surface sterilize the grape berries using a standard protocol (e.g., 70% ethanol for 30
seconds followed by a sodium hypochlorite solution and sterile water rinses).
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e Culture Setup:

o Prepare the culture medium with a range of PDJ concentrations (e.g., 0, 10, 50, 100, 200
UM).

o Place individual sterile berries into the culture vessels containing the prepared medium.
e Incubation:

o Incubate the berries in a growth chamber under controlled conditions (e.g., 25°C, 16-hour
photoperiod).

o Data Collection:

o After a set incubation period (e.g., 7-14 days), collect the berries.

o Measure berry weight, TSS, and anthocyanin content as described in Protocol 1.
e Analysis:

o Compare the results across the different PDJ concentrations to identify the optimal dose
for the desired outcome (e.g., maximum anthocyanin accumulation without a significant
decrease in berry weight).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the jasmonate
signaling pathway in grapevines and a typical experimental workflow for evaluating PDJ
efficacy.
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Caption: Jasmonate signaling pathway in grapevines leading to enhanced fruit color.
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Caption: Experimental workflow for evaluating the efficacy of Prohydrojasmon on grapevines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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